Cas no 1391005-83-6 (2-amino-2-(2-bromo-4-nitrophenyl)acetic acid)

• Product Name: 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid
• CAS No: 1391005-83-6
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 5948686
• PubChem ID: 130042589
• Update Time: 2025-06-11

2-amino-2-(2-bromo-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid
• 1391005-83-6
• EN300-1911182

• Inchi： 1S/C8H7BrN2O4/c9-6-3-4(11(14)15)1-2-5(6)7(10)8(12)13/h1-3,7H,10H2,(H,12,13)
• InChI Key： RAONRHOLMWJWLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.95892g/mol
• Monoisotopic Mass: 273.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid

Introduction to 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid (CAS No. 1391005-83-6)

2-amino-2-(2-bromo-4-nitrophenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1391005-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acid derivatives, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and carboxylic acid functional groups, coupled with a bromo and nitro-substituted aromatic ring, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery and development.

The structure of 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid is composed of a central acetic acid backbone, with the amino group positioned at the alpha carbon. The aromatic ring attached to this backbone is substituted with a bromine atom at the 2-position and a nitro group at the 4-position. This specific arrangement of substituents imparts both electronic and steric effects that influence its reactivity and potential biological activity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate enzyme interactions and receptor binding affinities.

In recent years, there has been growing interest in amino acid derivatives as scaffolds for developing novel therapeutic agents. The versatility of these compounds allows for modifications at multiple positions, enabling chemists to fine-tune their properties for specific applications. 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid is no exception, and its potential applications span across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The bromo and nitro substituents on the aromatic ring are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions or as pharmacophores that enhance binding interactions with biological targets.

One of the most compelling aspects of 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to construct peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their drawbacks such as degradation in vivo. The carboxylic acid group provides a site for amide bond formation, while the amino group allows for further derivatization via acylation or alkylation reactions. These synthetic capabilities make it an indispensable tool in the laboratory of medicinal chemists striving to develop next-generation drugs.

Recent studies have highlighted the importance of aromatic amino acid derivatives in drug discovery. The nitro group, in particular, has been shown to enhance metabolic stability and improve oral bioavailability upon appropriate reduction or conversion to amine functionalities. Similarly, the bromine atom can be selectively removed or modified using transition metal-catalyzed reactions, providing access to diverse chemical libraries. This adaptability has led to several high-throughput screening campaigns, where 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid has been employed as a key building block.

The pharmaceutical industry has been particularly interested in compounds that exhibit anti-inflammatory and analgesic properties. Aromatic amino acids have long been recognized for their ability to interact with cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By incorporating structural elements similar to known bioactive molecules such as NSAIDs (nonsteroidal anti-inflammatory drugs), researchers have been able to design analogs with enhanced efficacy and reduced side effects. 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid fits well within this paradigm, offering a scaffold that can be optimized for targeted therapeutic action.

Another area where this compound has shown promise is in the development of anticancer agents. Many cancer therapeutics target specific enzymes or receptors overexpressed in tumor cells. The unique structural features of 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid allow it to be tailored into molecules that inhibit key pathways involved in cell proliferation and survival. For example, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity, which is often dysregulated in cancer cells. The ability to fine-tune both steric and electronic properties makes it an attractive candidate for structure-based drug design efforts.

The synthesis of 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid itself is an intriguing challenge that requires careful consideration of reaction conditions and protecting group strategies. Typical synthetic routes involve multi-step organic transformations starting from readily available precursors such as 2-bromo-4-nitrobenzaldehyde or 2-bromo-4-nitrophthalic anhydride. Key steps often include condensation reactions followed by reduction or hydrolysis to introduce the amino and carboxylic acid functionalities respectively. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing both cost and environmental impact.

In conclusion, 2-amino-2-(2-bromo-4-nitrophenyl)acetic acid (CAS No. 1391005-83-6) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features—comprising an aromatic ring substituted with bromine and nitro groups—make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.